![molecular formula C24H24N2O2S3 B2764412 2-(4-ethoxyphenyl)-N-(4-(methylthio)benzo[d]thiazol-2-yl)-N-(2-(thiophen-2-yl)ethyl)acetamide CAS No. 923395-34-0](/img/structure/B2764412.png)
2-(4-ethoxyphenyl)-N-(4-(methylthio)benzo[d]thiazol-2-yl)-N-(2-(thiophen-2-yl)ethyl)acetamide
Overview
Description
2-(4-ethoxyphenyl)-N-(4-(methylthio)benzo[d]thiazol-2-yl)-N-(2-(thiophen-2-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C24H24N2O2S3 and its molecular weight is 468.65. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antimicrobial Activities
This compound, as part of the thiazole and benzothiazole derivatives, is involved in research exploring new approaches for the synthesis of thiazoles and their fused derivatives, demonstrating antimicrobial activities against various bacterial and fungal isolates. Thiazole derivatives are noted for their in vitro antimicrobial efficacy against bacterial species such as Escherichia coli and Xanthomonas citri, as well as antifungal activity against Aspergillus fumigatus, Rhizoctonia solani, and Fusarium oxysporum (Wardkhan et al., 2008).
Antitumor Activities
Research also focuses on evaluating the antitumor activities of benzothiazole derivatives, including those with various heterocyclic ring systems. These compounds have been synthesized using a pharmacophoric group structure derived from 2-(4-aminophenyl)benzothiazole, demonstrating significant anticancer activity against several cancer cell lines in vitro, highlighting their potential as anticancer agents (Yurttaş et al., 2015).
Insecticidal Assessment
Additionally, derivatives of thiazole, such as 2-cyano-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide, have been synthesized and assessed for their insecticidal properties against pests like the cotton leafworm, Spodoptera littoralis. This research indicates the potential of these compounds in developing new, effective insecticides for agricultural applications (Fadda et al., 2017).
Mechanism of Action
Mode of Action
It is known that the compound exhibits certain photoluminescent properties
Result of Action
The compound has been studied for its photoluminescent properties . It has been used as a luminescent material in organic light-emitting diodes (OLEDs), where it showed strong emission, low turn-on voltage, and enhanced electroluminescence performance .
properties
IUPAC Name |
2-(4-ethoxyphenyl)-N-(4-methylsulfanyl-1,3-benzothiazol-2-yl)-N-(2-thiophen-2-ylethyl)acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H24N2O2S3/c1-3-28-18-11-9-17(10-12-18)16-22(27)26(14-13-19-6-5-15-30-19)24-25-23-20(29-2)7-4-8-21(23)31-24/h4-12,15H,3,13-14,16H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FVWKMUHTPUDEHN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)CC(=O)N(CCC2=CC=CS2)C3=NC4=C(S3)C=CC=C4SC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H24N2O2S3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
468.7 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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